Isoprenoid phosphates are a class of molecules characterized by their structural diversity and functional complexity, derived from the isoprene unit. These compounds are primarily involved in various cellular processes such as signaling pathways, gene regulation, and energy metabolism. Structurally, isoprenoids can be linear or branched, with varying degrees of substitution, including hydroxylation, phosphorylation, and glycosylation. Isoprenoid phosphates play crucial roles in the biosynthesis of essential molecules like terpenes and sterols. In pharmacology, they are of significant interest due to their potential as therapeutic agents for conditions such as cardiovascular diseases, inflammation, and cancer. Their unique properties make isoprenoid phosphates valuable tools in both basic research and drug development.